Cas no 84748-07-2 (2-Benzofurancarboximidamide,N-hydroxy-4-nitro-)

2-Benzofurancarboximidamide,N-hydroxy-4-nitro- structure
84748-07-2 structure
Product name:2-Benzofurancarboximidamide,N-hydroxy-4-nitro-
CAS No:84748-07-2
MF:C9H7N3O4
MW:221.169581651688
CID:723276
PubChem ID:9588619

2-Benzofurancarboximidamide,N-hydroxy-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzofurancarboximidamide,N-hydroxy-4-nitro-
    • N'-hydroxy-4-nitro-1-benzofuran-2-carboximidamide
    • DTXSID50233765
    • BRN 5552285
    • N-Hydroxy-4-nitro-2-benzofurancarboximidamide
    • 84748-07-2
    • 2-Benzofurancarboximidamide, N-hydroxy-4-nitro-
    • Inchi: InChI=1S/C9H7N3O4/c10-9(11-13)8-4-5-6(12(14)15)2-1-3-7(5)16-8/h1-4,13H,(H2,10,11)
    • InChI Key: ZWGGMQBPUBGNFN-UHFFFAOYSA-N
    • SMILES: C1=CC(=C2C=C(OC2=C1)C(=NO)N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 221.043656
  • Monoisotopic Mass: 221.043656
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 118

Experimental Properties

  • Density: 1.687
  • Boiling Point: 473.909°C at 760 mmHg
  • Flash Point: 240.412°C
  • Refractive Index: 1.72

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